1-Benzyl-4-(2,4-difluorobenzoyl)piperazine

• Molecular Formula: C18H18F2N2O
• Molecular Weight: 316.3 g/mol
• IUPAC Name: (4-benzylpiperazin-1-yl)-(2,4-difluorophenyl)methanone
• InChI: InChI=1S/C18H18F2N2O/c19-15-6-7-16(17(20)12-15)18(23)22-10-8-21(9-11-22)13-14-4-2-1-3-5-14/h1-7,12H,8-11,13H2
• InChI Key: JELBDGVMYBNAME-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)C3=C(C=C(C=C3)F)F

Description

1-Benzyl-4-(2,4-difluorobenzoyl)piperazine is a useful research compound. Its molecular formula is C18H18F2N2O and its molecular weight is 316.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred and cooled mixture (10° C.) of 64 parts of 1-(phenyl-methyl)piperazine and 360 parts of tetrahydrofuran were added during 20 minutes 32.5 parts of 2,4-difluorobenzoyl chloride. Upon complete addition, stirring was continued until room temperature. The formed salt was filtered off and the filtrate was evaporated in vacuo. The residue was purified by column chromatography over silica gel using a mixture of trichloromethane and methanol (95:5 by volume) as eluent. The pure fractions were collected and the eluent was evaporated, yielding 50 parts (87.8%) of 1-(2,4-difluorobenzoyl)-4-(phenylmethyl)-piperazine as a residue (int. 5).